Cas no 63526-71-6 (2-methylbutyl 4-methylbenzenesulfonate)
63526-71-6 structure
Product Name:2-methylbutyl 4-methylbenzenesulfonate
CAS No:63526-71-6
MF:C12H18O3S
MW:242.334522724152
CID:1653204
PubChem ID:301199
Update Time:2025-04-21
2-methylbutyl 4-methylbenzenesulfonate Chemical and Physical Properties
Names and Identifiers
-
- 2-methylbutyl 4-methylbenzenesulfonate
- 1-butanol, 2-methyl-, 4-methylbenzenesulfonate
- Benzenesulfonic acid, 4-Methyl-, 2-Methylbutyl ester
- p-toluenesulfonic acid 2-methylbutyl ester
- 2-methylbutyl p-toluenesufonate
- (+)-beta-methylbutyl-4-toluenesulfonate
- EN300-7226878
- 2-methylbutyl tosylate
- 1-Butanol, 2-methyl-, 1-(4-methylbenzenesulfonate)
- SCHEMBL4202231
- NSC177492
- NSC-177492
- DB-049260
- 63526-71-6
- 2-methylbutyl 4-methylbenzene-1-sulfonate
- 2-methylbutyl p-toluenesulfonate
- DTXSID50886619
-
- Inchi: 1S/C12H18O3S/c1-4-10(2)9-15-16(13,14)12-7-5-11(3)6-8-12/h5-8,10H,4,9H2,1-3H3
- InChI Key: HPEVJTNZYIMANV-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OCC(C)CC
Computed Properties
- Exact Mass: 242.09774
- Monoisotopic Mass: 242.09766561g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 284
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 51.8Ų
Experimental Properties
- PSA: 43.37
2-methylbutyl 4-methylbenzenesulfonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7226878-0.05g |
2-methylbutyl 4-methylbenzene-1-sulfonate |
63526-71-6 | 0.05g |
$323.0 | 2023-05-30 | ||
| Enamine | EN300-7226878-0.1g |
2-methylbutyl 4-methylbenzene-1-sulfonate |
63526-71-6 | 0.1g |
$339.0 | 2023-05-30 | ||
| Enamine | EN300-7226878-0.25g |
2-methylbutyl 4-methylbenzene-1-sulfonate |
63526-71-6 | 0.25g |
$354.0 | 2023-05-30 | ||
| Enamine | EN300-7226878-0.5g |
2-methylbutyl 4-methylbenzene-1-sulfonate |
63526-71-6 | 0.5g |
$370.0 | 2023-05-30 | ||
| Enamine | EN300-7226878-1.0g |
2-methylbutyl 4-methylbenzene-1-sulfonate |
63526-71-6 | 1g |
$385.0 | 2023-05-30 | ||
| Enamine | EN300-7226878-2.5g |
2-methylbutyl 4-methylbenzene-1-sulfonate |
63526-71-6 | 2.5g |
$754.0 | 2023-05-30 | ||
| Enamine | EN300-7226878-5.0g |
2-methylbutyl 4-methylbenzene-1-sulfonate |
63526-71-6 | 5g |
$1115.0 | 2023-05-30 | ||
| Enamine | EN300-7226878-10.0g |
2-methylbutyl 4-methylbenzene-1-sulfonate |
63526-71-6 | 10g |
$1654.0 | 2023-05-30 |
2-methylbutyl 4-methylbenzenesulfonate Related Literature
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
3. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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